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Compound of Interest

Compound Name: Sodium aluminate

Cat. No.: B081911

Introduction

Sodium aluminate (NaAIlOz2) is a versatile and effective coagulant used in a variety of water
treatment applications, including drinking water purification and wastewater treatment.[1] Its
unique chemical properties make it particularly valuable for treating water with low turbidity and
for applications where pH adjustment is critical. These notes provide an in-depth overview of
the mechanism of action, applications, and performance of sodium aluminate as a coagulant.

Mechanism of Action

The primary role of sodium aluminate in water treatment is to destabilize colloidal particles,
leading to the formation of larger, settleable flocs. This process, known as coagulation and
flocculation, occurs through the following mechanisms:

e Hydrolysis and Charge Neutralization: When added to water, sodium aluminate hydrolyzes
to form aluminum hydroxide [Al(OH)s] precipitates and sodium hydroxide (NaOH). The
positively charged aluminum hydroxide species neutralize the negative surface charge of
colloidal particles (e.g., clays, organic matter), reducing the electrostatic repulsion between
them and allowing them to aggregate.

o Sweep Flocculation: At appropriate dosages, the amorphous aluminum hydroxide precipitate
can enmesh and sweep colloidal particles from the water as it settles.
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e pH Adjustment: Sodium aluminate is an alkaline compound and will increase the pH of the
water. This property is advantageous in treating acidic waters or when used in conjunction
with acidic coagulants like aluminum sulfate (alum), as it can help maintain the optimal pH
range for coagulation without the need for additional alkaline chemicals.

Key Applications in Water Treatment

Sodium aluminate is utilized in several key areas of water treatment:

e Primary Coagulant: It can be used as the sole coagulant, particularly for waters with low
mineral content.

o Coagulant Aid with Alum: A common application is in combination with aluminum sulfate
(alum). Alum is acidic, and the addition of sodium aluminate helps to maintain the pH in the
optimal range for alum's effectiveness (typically pH 6.5-7.5), reducing the overall amount of
alum required.

o Water Softening: It can aid in the removal of hardness-causing ions.

e Phosphorus Removal: In wastewater treatment, sodium aluminate is effective in
precipitating phosphorus.

» Heavy Metal Removal: It can also be used to remove certain heavy metals from industrial
wastewater.

Advantages and Disadvantages

Advantages:

e Provides Alkalinity: Eliminates the need for additional alkaline chemicals like lime or soda
ash when used with acidic coagulants.

« Effective in Cold Water: Can be more effective than alum at lower water temperatures.

e Reduces Sludge Volume: Can lead to the production of a denser, more easily dewatered
sludge compared to alum alone.
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» Reduces Residual Aluminum: When used correctly, it can result in lower residual aluminum

concentrations in treated water compared to alum.
Disadvantages:
e Higher Cost: Generally more expensive than alum.
» Handling Difficulties: Can be more difficult to handle and store than other coagulants.

Performance Data

The effectiveness of sodium aluminate as a coagulant is influenced by several factors,
including dosage, pH, initial water turbidity, and temperature.

Table 1: General Performance Parameters for Sodium
Aluminate

Parameter Value/Range Notes

The optimal pH can vary
Optimal pH Range 6.5-8.5 depending on the specific
water quality.[2]

Dosage is highly dependent on
) raw water characteristics such
Typical Dosage Range 5-20 mg/L o ]
as turbidity and organic

content.[3]

Table 2: Comparative Performance of Sodium Aluminate
and Poly-aluminum Chloride (PAC)
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Poly-aluminum Chloride

Parameter Sodium Aluminate

(PAC)
Turbidity Removal >99% >99%
TOC Removal 58% 47%
Iron Removal >99% >99%
Manganese Removal ~80% ~80%
Residual Aluminum 98% removal 94% removal

Source: Adapted from a study on recovered sodium aluminate and PAC.[4]

Table 3: Impact of Sodium Aluminate as a Coagulant Aid

Optimum Coagulant Dose

Coagulant(s) Initial Turbidity (NTU)
(ppm)

Alum 100 25
Ferric Chloride 100 15
Poly-aluminum Chloride (PACI) 100 10
Alum + Sodium Aluminate 100, 500, 1000 50 (total coagulants)
Ferric Chloride + Sodium

] 100, 500, 1000 50 (total coagulants)
Aluminate
PACI + Sodium Aluminate 100, 500, 1000 50 (total coagulants)

Source: This study indicates that adding sodium aluminate can decrease the required dose of
the primary coagulant by up to 50%.[5]

Experimental Protocols
Jar Test Protocol for Determining Optimal Coagulant
Dose
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The jar test is a standard laboratory procedure to determine the optimal operating conditions
for water treatment. This protocol outlines the steps for evaluating the effectiveness of sodium
aluminate as a coagulant.

1. Materials and Equipment:

 Jar testing apparatus with multiple stirrers

o Beakers (1000 mL)

o Pipettes

e Turbidimeter

e pH meter

o Raw water sample

o Sodium aluminate stock solution (e.g., 1% w/v)

o Other coagulants (e.g., alum) and pH adjustment chemicals (acid or base) as needed
2. Preparation of Stock Solution:

e Prepare a 1% (10 g/L) stock solution of sodium aluminate by dissolving 10 grams of
sodium aluminate in 1 liter of distilled water.

3. Experimental Procedure:
o Sample Preparation: Fill a series of six 1000 mL beakers with the raw water sample.
« Initial Measurements: Measure and record the initial pH and turbidity of the raw water.

» Coagulant Addition: While stirring at a rapid mix speed (e.g., 100-120 rpm), add varying
doses of the sodium aluminate stock solution to each beaker. A typical dose range to test
would be 0.5, 1.0, 1.5, 2.0, 2.5, and 3.0 mL of the 1% stock solution, corresponding to 5, 10,
15, 20, 25, and 30 mg/L of sodium aluminate.
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Rapid Mix: Continue the rapid mix for 1-3 minutes to ensure complete dispersion of the
coagulant.

Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for 15-20
minutes to promote floc formation.

Sedimentation: Stop the stirrers and allow the flocs to settle for 30 minutes.

Final Measurements: Carefully collect a sample from the supernatant of each beaker and
measure the final turbidity and pH.

Data Analysis: Plot the final turbidity versus the coagulant dose to determine the optimal
dosage that results in the lowest final turbidity.

. Optimization of pH:

To determine the optimal pH for coagulation, repeat the jar test procedure with the
determined optimal coagulant dose, but adjust the initial pH of each beaker to a different
value (e.g., 6.0, 6.5, 7.0, 7.5, 8.0, 8.5) using acid or base before adding the coagulant.

Diagrams
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Caption: Coagulation pathway using sodium aluminate.
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Caption: Experimental workflow for a jar test.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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